Cas no 37826-52-1 (Butanoic acid, 3-oxo-, decyl ester)
37826-52-1 structure
Product Name:Butanoic acid, 3-oxo-, decyl ester
CAS No:37826-52-1
MF:C14H26O3
MW:242.354444980621
CID:1486014
PubChem ID:432383
Update Time:2025-04-21
Butanoic acid, 3-oxo-, decyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-oxo-, decyl ester
- 3-oxobutyric acid decyl ester
- G68157
- SCHEMBL5972653
- decyl acetoacetate
- AKOS024390798
- 37826-52-1
- Decyl 3-oxobutanoate
-
- Inchi: 1S/C14H26O3/c1-3-4-5-6-7-8-9-10-11-17-14(16)12-13(2)15/h3-12H2,1-2H3
- InChI Key: CLCYRHCSVWOLHG-UHFFFAOYSA-N
- SMILES: O(C(CC(C)=O)=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 242.18828
- Monoisotopic Mass: 242.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Butanoic acid, 3-oxo-, decyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
37826-52-1 (Butanoic acid, 3-oxo-, decyl ester) Related Products
- 2052-15-5(Butyl 4-oxopentanoate)
- 4949-44-4(Ethyl 3-oxopentanoate)
- 7152-15-0(Ethyl isobutyrylacetate)
- 22502-03-0(2-Methoxyethyl acetoacetate)
- 539-88-8(Ethyl levulinate)
- 100548-44-5(Butanoic-4-13C acid,3-oxo-, ethyl ester (9CI))
- 105-50-0(Diethyl 3-oxopentanedioate)
- 3249-68-1(Ethyl butyrylacetate)
- 30414-53-0(Methyl 3-oxopentanoate)
- 1830-54-2(Dimethyl acetone-1,3-dicarboxylate)
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